Cas no 1016745-17-7 (2-(oxolan-2-yl)ethanethioamide)

• Product Name: 2-(oxolan-2-yl)ethanethioamide
• CAS No: 1016745-17-7
• MF: C₆H₁₁NOS
• MW: 145.222640275955
• MDL: MFCD09811407
• CID: 4567026
• PubChem ID: 20112791
• Update Time: 2025-10-17

2-(oxolan-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-2-yl)ethanethioamide

• MDL： MFCD09811407
• Inchi： 1S/C6H11NOS/c7-6(9)4-5-2-1-3-8-5/h5H,1-4H2,(H2,7,9)
• InChI Key： HZZWWDDUBFNCEC-UHFFFAOYSA-N
• SMILES： C(=S)(N)CC1CCCO1

Computed Properties

• Exact Mass: 145.056135g/mol
• Monoisotopic Mass: 145.056135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 145.23g/mol
• XLogP3: 0.1
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(oxolan-2-yl)ethanethioamide

Introduction to 2-(oxolan-2-yl)ethanethioamide (CAS No. 1016745-17-7)

2-(oxolan-2-yl)ethanethioamide, identified by its Chemical Abstracts Service (CAS) number 1016745-17-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thioamide class, characterized by the presence of a sulfur atom bonded to a carbonyl group and an amine group. The structural motif of 2-(oxolan-2-yl)ethanethioamide incorporates a lactone ring, making it a versatile scaffold for further chemical modifications and biological investigations.

The significance of this compound lies in its potential applications as a building block in drug discovery and as a precursor for synthesizing more complex molecules with therapeutic properties. The unique combination of functional groups in 2-(oxolan-2-yl)ethanethioamide allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for developing novel pharmacological agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of thioamides due to their broad spectrum of biological activities. Thioamides have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The presence of the lactone ring in 2-(oxolan-2-yl)ethanethioamide further enhances its structural diversity, enabling the design of derivatives with tailored biological activities.

One of the most compelling aspects of 2-(oxolan-2-yl)ethanethioamide is its role as a key intermediate in the synthesis of more complex molecules. For instance, it can be transformed into various pharmacophores by introducing additional functional groups or by modifying the lactone ring. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop new drugs.

The synthesis of 2-(oxolan-2-yl)ethanethioamide typically involves multi-step organic reactions, starting from readily available precursors. The process often includes cyclization reactions to form the lactone ring and subsequent functional group transformations to introduce the thioamide moiety. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to improve yield and selectivity in these processes.

From a computational chemistry perspective, the molecular structure of 2-(oxolan-2-yl)ethanethioamide has been extensively studied using various computational methods. Quantum mechanical calculations have provided insights into its electronic structure, stability, and reactivity. These studies have helped in understanding how different substituents can influence its biological activity, guiding the design of more effective derivatives.

The pharmacological evaluation of 2-(oxolan-2-yl)ethanethioamide has revealed several interesting findings. In vitro studies have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary experiments have indicated that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

One notable study published in the journal *Organic Letters* highlighted the synthesis and biological evaluation of various derivatives of 2-(oxolan-2-yl)ethanethioamide. The researchers demonstrated that subtle modifications in the lactone ring could significantly enhance its potency against specific biological targets. This finding underscores the importance of structure-activity relationship (SAR) studies in optimizing the pharmacological properties of thioamides.

In conclusion, 2-(oxolan-2-yl)ethanethioamide (CAS No. 1016745-17-7) represents a promising compound in pharmaceutical research due to its versatile structural framework and potential biological activities. Its role as a key intermediate in drug synthesis and its ability to interact with various biological targets make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.